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Compound of Interest

Compound Name: Anhydrovinblastine

Cat. No.: B1217452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core chemical and biological properties of

3',4'-Anhydrovinblastine (AVLB), a significant dimeric indole alkaloid. As a key biosynthetic

precursor to the clinically important anticancer agents vinblastine and vincristine, and a subject

of extensive research in its own right, a thorough understanding of its characteristics is

essential for ongoing drug discovery and development efforts. This guide summarizes its

physicochemical properties, mechanism of action, synthesis protocols, and biological activity.

Chemical and Physical Properties
3',4'-Anhydrovinblastine is a complex heterocyclic compound belonging to the vinca alkaloid

class.[1] Its core structure consists of two distinct indole-containing units, catharanthine and

vindoline, linked together. The key physicochemical properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₄₆H₅₆N₄O₈ [1][2]

Molecular Weight 793.0 g/mol [1][2]

IUPAC Name

methyl

(1R,9R,10S,11R,12R,19R)-11-

acetyloxy-12-ethyl-4-

[(13S,15S)-17-ethyl-13-

methoxycarbonyl-1,11-

diazatetracyclo[13.3.1.0⁴,¹².0⁵,¹

⁰]nonadeca-4(12),5,7,9,16-

pentaen-13-yl]-10-hydroxy-5-

methoxy-8-methyl-8,16-

diazapentacyclo[10.6.1.0¹,⁹.0²,

⁷.0¹⁶,¹⁹]nonadeca-2,4,6,13-

tetraene-10-carboxylate

[1]

CAS Number 38390-45-3 [1][2][3][4]

Appearance
White to pale beige

solid/crystal powder
[3][5]

Melting Point 205-207 °C [3]

Solubility

Slightly soluble in DMSO,

Methanol, and Water. Soluble

in Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[5][6]

Stability
Reported to be hygroscopic

and temperature-sensitive.
[5]

Mechanism of Action
Like other vinca alkaloids, the primary antineoplastic activity of 3',4'-Anhydrovinblastine
stems from its interaction with tubulin, the fundamental protein subunit of microtubules.[1][2] By
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disrupting microtubule dynamics, it effectively halts cell division, leading to apoptosis in rapidly

proliferating cancer cells.

The signaling pathway is as follows:

Cellular Entry: The molecule enters the cell.

Tubulin Binding: It binds with high affinity to β-tubulin at the vinca domain, near the GTP-

binding site.[7][8][9]

Inhibition of Polymerization: This binding event inhibits the polymerization of tubulin dimers

into microtubules.[1][2][7][10] At higher concentrations, it can induce microtubule

depolymerization.

Disruption of Mitotic Spindle: The lack of functional microtubules prevents the formation and

function of the mitotic spindle, a critical apparatus for chromosome segregation during cell

division.[1][2]

M-Phase Arrest: Consequently, the cell cycle is arrested in the M (mitosis) phase.[1][2]

Apoptosis: Unable to complete mitosis, the cell undergoes programmed cell death

(apoptosis).
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Reactants & Reagents

Reaction Steps

Product Isolation

Catharanthine

1. Mix Reactants
(aq. HCl / CF₃CH₂OH)

Vindoline FeCl₃ Solution
(in 0.1 N HCl)

2. Add FeCl₃ @ 23°C
(Forms Iminium Ion)

NaBH₄ Solution

3. Add NaBH₄

(Reduction)

4. Extraction & Workup

5. Purification
(Chromatography)

3',4'-Anhydrovinblastine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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